2-Ethyl-8-fluoro-3-methyl-1,4-dihydroquinolin-4-one

• IUPAC Name: 2-ethyl-8-fluoro-3-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C12H12FNO/c1-3-10-7(2)12(15)8-5-4-6-9(13)11(8)14-10/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key: KVVNGXCKCYZLJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)C2=C(N1)C(=CC=C2)F)C
• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol

Description

“2-Ethyl-8-fluoro-3-methyl-1,4-dihydroquinolin-4-one” is a synthetic compound with the CAS Number: 1343211-22-2. It has a molecular weight of 205.23 and its IUPAC name is 2-ethyl-8-fluoro-3-methyl-4 (1H)-quinolinone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12FNO/c1-3-10-7 (2)12 (15)8-5-4-6-9 (13)11 (8)14-10/h4-6H,3H2,1-2H3, (H,14,15). This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Antibacterial Properties

• A study conducted by Goueffon et al. (1981) explored the use of a similar compound, 1,4-dihydro-1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxoquinoline- 3-carboxylic acid, as a broad-spectrum antibacterial agent. This research suggested its potential use in treating systemic infections due to its favorable toxicological and pharmacokinetic profiles (Goueffon et al., 1981).

Synthesis and Derivatives

• Rádl (1994) discussed the synthesis of ethyl 1-ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate, an intermediate in antibacterial fluoroquinolones research, highlighting its importance in developing new antibacterial agents (Rádl, 1994).
• In 2007, Zahra et al. synthesized Ethyl 7,8-diamino-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate, a related compound, showcasing the potential of these derivatives in synthesizing complex structures with potential biological activities (Zahra et al., 2007).

NMR Studies

• A 1996 study by Podányi et al. presented an NMR analysis of Ethyl 1,4‐dihydro‐1‐ethyl‐4‐oxoquinoline‐3‐carboxylate and its derivatives, offering crucial insights into the structural and electronic properties of such compounds (Podányi et al., 1996).

Antibacterial Activity of Derivatives

• Abu-Sheaib et al. (2008) reported the synthesis of derivatives of ethyl 7,8-diamino-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate, with some exhibiting moderate antibacterial activity against various bacterial species (Abu-Sheaib et al., 2008).

Molecular Docking and Biological Evaluation

• Riadi et al. (2021) conducted a study on a derivative, ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate, which showed potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, indicating its potential as an anti-cancer agent (Riadi et al., 2021).

Mechanism of Action

Target of Action

It is known that quinolones, a class of compounds to which this compound belongs, often target bacterial dna-gyrase .

Mode of Action

Fluoroquinolones, a related class of compounds, are known to suppress bacterial dna-gyrase, without influencing mammalian dna cell processes . This suggests that 2-Ethyl-8-fluoro-3-methyl-1,4-dihydroquinolin-4-one may have a similar mode of action.

Biochemical Pathways

Given its potential interaction with bacterial dna-gyrase , it may affect DNA replication and transcription pathways in bacteria.

Result of Action

If it acts similarly to other quinolones, it may lead to the inhibition of bacterial growth by interfering with dna replication .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H320, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes eye irritation, and may cause respiratory irritation.